Cas no 2171881-98-2 (3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid)

• Product Name: 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid
• CAS No: 2171881-98-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5800634
• PubChem ID: 165539558
• Update Time: 2025-06-30

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid
• 2171881-98-2
• EN300-1479469
• 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-2-methoxypropanoic acid

• Inchi： 1S/C26H30N2O6/c1-33-22(24(30)31)15-27-23(29)14-26(12-6-7-13-26)28-25(32)34-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-22H,6-7,12-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： CRKOZTRVITWXML-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCC(C(=O)O)OC)=O)CCCC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid

Introduction to 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic Acid (CAS No. 2171881-98-2)

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid, identified by its CAS number 2171881-98-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the realm of drug discovery and development. Its intricate structure, characterized by multiple functional groups, makes it a subject of intense interest for researchers aiming to harness its potential in creating novel pharmacological agents.

The molecular framework of 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid incorporates several key structural motifs that are highly relevant to modern drug design. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis and proteomics research. This group not only enhances the stability of the molecule but also facilitates its incorporation into more complex biochemical pathways. Additionally, the cyclopentylacetamide moiety contributes to the compound's solubility and bioavailability, making it a viable candidate for oral administration or other routes of delivery.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological processes at the molecular level. The structure of 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid aligns well with this trend, as it contains multiple sites for interaction with biological targets such as enzymes and receptors. This characteristic makes it an attractive scaffold for designing molecules that can interfere with disease-causing pathways or enhance therapeutic responses. For instance, the amine group within the Fmoc moiety can be selectively modified to introduce various pharmacophores, thereby tailoring the compound's biological activity to specific therapeutic needs.

One of the most compelling aspects of this compound is its potential application in oncology research. Cancer therapies often require molecules that can selectively target malignant cells while minimizing side effects on healthy tissues. The multifaceted nature of 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid suggests that it could be engineered to exhibit such selectivity. Preliminary studies have hinted at its ability to inhibit key enzymes involved in tumor proliferation, such as kinases and proteases. These findings are particularly exciting given the growing emphasis on precision medicine and targeted therapies in cancer treatment.

The role of computational chemistry and molecular modeling has been instrumental in understanding the potential applications of 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid. Advanced computational techniques have allowed researchers to predict how this compound might interact with biological targets at an atomic level. These simulations have not only validated experimental findings but also provided insights into optimizing its structure for improved efficacy and reduced toxicity. By leveraging these computational tools, scientists are able to accelerate the drug discovery process and bring promising candidates like this one closer to clinical evaluation.

In addition to its oncology applications, 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid has shown potential in other therapeutic areas, including neurodegenerative diseases and inflammatory conditions. The compound's ability to cross the blood-brain barrier has made it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting that it could be developed into a novel anti-inflammatory agent.

The synthesis of complex molecules like 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid represents a significant challenge for synthetic chemists. However, recent advancements in synthetic methodologies have made it increasingly feasible to construct such intricate structures with high precision. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have enabled the efficient assembly of key functional groups within this molecule. These innovations have not only streamlined the synthesis process but also opened up new possibilities for modifying its structure to enhance its pharmacological properties.

The safety profile of any potential therapeutic agent is paramount, and extensive preclinical studies are essential before moving into human trials. In the case of 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid, researchers have conducted rigorous toxicity assessments using both in vitro and in vivo models. These studies have provided valuable insights into its metabolic stability, distribution patterns, and potential side effects. While further research is needed to fully understand its safety profile, these preliminary findings suggest that it may be a viable candidate for further development.

The future direction of research on 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-2-methoxypropanoic acid will likely involve optimizing its pharmacokinetic properties and exploring new therapeutic applications. By fine-tuning its chemical structure, researchers aim to enhance its bioavailability, reduce off-target effects, and improve overall efficacy. Additionally, investigating its mechanisms of action will provide deeper insights into how it interacts with biological systems and could lead to the development of combination therapies that amplify its benefits.

In conclusion, 3-{2-1-({(9H-fluoren)-9 - ylmethoxycarbonyl} amino) cyclopentylacet-amido } - 2 - meth oxy pro pan oic acid (CAS No . 2171881 - 98 - 2 ) is a promising compound with significant potential in pharmaceutical research . Its complex structure , multifaceted functionality , and preliminary biological activity make it an attractive candidate for further exploration . As our understanding of molecular interactions continues to grow , compounds like this one will play an increasingly important role in shaping the future of medicine . The ongoing research efforts aimed at elucidating its full therapeutic potential are poised to yield groundbreaking advancements in healthcare .